Cas no 2092717-94-5 ((2-(Trifluoromethyl)benzo[d]thiazol-5-yl)methanol)

• Product Name: (2-(Trifluoromethyl)benzo[d]thiazol-5-yl)methanol
• CAS No: 2092717-94-5
• MF: C₉H₆F₃NOS
• MW: 233.210251331329
• CID: 4820382
• Update Time: 2023-08-19

(2-(Trifluoromethyl)benzo[d]thiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-(Trifluoromethyl)benzo[d]thiazol-5-yl)methanol

• Inchi： 1S/C9H6F3NOS/c10-9(11,12)8-13-6-3-5(4-14)1-2-7(6)15-8/h1-3,14H,4H2
• InChI Key： BXLIMIDBIBPCJZ-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NC2C=C(CO)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• XLogP3: 2.4
• Topological Polar Surface Area: 61.4